Cas no 848047-43-8 (3,3-dimethyl-5-nitro-indoline)

• Product Name: 3,3-dimethyl-5-nitro-indoline
• CAS No: 848047-43-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD17015917
• CID: 3161646
• PubChem ID: 18471897
• Update Time: 2025-05-22

3,3-dimethyl-5-nitro-indoline Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-5-nitro-1,2-dihydroindole
• 3,3-dimethyl-5-nitro-indoline
• EN300-338801
• 3,3-DIMETHYL-5-NITRO-2,3-DIHYDRO-1H-INDOLE
• YIB04743
• PB25613
• 1H-Indole, 2,3-dihydro-3,3-dimethyl-5-nitro-
• SCHEMBL201301
• DTXSID30594184
• AKOS022666972
• AS-35619
• LXTLKHUVYJTEDP-UHFFFAOYSA-N
• 848047-43-8
• SY258157
• CS-0051619
• MFCD17015917
• 3,3-DIMETHYL-5-NITROINDOLINE

• MDL： MFCD17015917
• Inchi： 1S/C10H12N2O2/c1-10(2)6-11-9-4-3-7(12(13)14)5-8(9)10/h3-5,11H,6H2,1-2H3
• InChI Key： LXTLKHUVYJTEDP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C)(C)CN2)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3,3-dimethyl-5-nitro-indoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3,3-dimethyl-5-nitro-indoline

Introduction to 3,3-Dimethyl-5-Nitroindoline (CAS No. 848047-43-8)

The compound 3,3-dimethyl-5-nitroindoline, also known by its CAS registry number CAS No. 848047-43-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of indolines, which are heterocyclic compounds containing a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of the nitro group at the 5-position and two methyl groups at the 3-position introduces unique electronic and steric properties to this molecule, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 3,3-dimethyl-5-nitroindoline in the development of advanced materials and pharmaceuticals. Its structure allows for versatile functionalization, enabling researchers to explore its applications in fields such as optoelectronics, drug delivery systems, and catalysis. The nitro group is particularly valuable due to its strong electron-withdrawing nature, which can influence the electronic properties of the molecule significantly.

The synthesis of cas no 848047-43-8 has been optimized through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which provide high yields and excellent control over the product's stereochemistry. This method has been widely adopted in recent years due to its efficiency and scalability, making it suitable for both academic research and industrial applications.

In terms of applications, 3,3-dimethyl-5-nitroindoline has shown promise in the field of organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create high-performance organic field-effect transistors (OFETs). Recent research has demonstrated that incorporating this compound into OFETs can significantly enhance their charge transport properties, making them viable candidates for next-generation electronic devices.

Beyond electronics, this compound has also found applications in drug design. The indoline core is known for its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The substitution pattern in cas no 848047-43-8, particularly the nitro group and methyl substituents, can modulate these interactions, offering a platform for developing novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced our understanding of 3,3-dimethyl-5-nitroindoline's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. These computational tools have also facilitated the design of new derivatives with improved functionality.

In conclusion, cas no 848047-43-8, or 3,3-dimethyl-5-nitroindoline, stands as a versatile molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists working in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and optimize existing ones, this compound is poised to play a pivotal role in shaping future technological and medical innovations.